Cas no 891117-50-3 (N-(4-fluorophenyl)methyl-2-({6-phenyl-1,2,4triazolo4,3-bpyridazin-3-yl}sulfanyl)acetamide)

• Product Name: N-(4-fluorophenyl)methyl-2-({6-phenyl-1,2,4triazolo4,3-bpyridazin-3-yl}sulfanyl)acetamide
• CAS No: 891117-50-3
• MF: C₂₀H₁₆FN₅OS
• MW: 393.437345504761
• CID: 5907425
• PubChem ID: 7531194
• Update Time: 2025-10-29

N-(4-fluorophenyl)methyl-2-({6-phenyl-1,2,4triazolo4,3-bpyridazin-3-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[(4-fluorophenyl)methyl]-2-[(6-phenyl-1,2,4-triazolo[4,3-b]pyridazin-3-yl)thio]-
• N-(4-fluorobenzyl)-2-((6-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)acetamide
• N-[(4-fluorophenyl)methyl]-2-[(6-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)sulfanyl]acetamide
• F2506-0049
• AKOS024653879
• AB00678485-01
• 891117-50-3
• N-[(4-fluorophenyl)methyl]-2-({6-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}sulfanyl)acetamide
• N-(4-fluorophenyl)methyl-2-({6-phenyl-1,2,4triazolo4,3-bpyridazin-3-yl}sulfanyl)acetamide

• Inchi： 1S/C20H16FN5OS/c21-16-8-6-14(7-9-16)12-22-19(27)13-28-20-24-23-18-11-10-17(25-26(18)20)15-4-2-1-3-5-15/h1-11H,12-13H2,(H,22,27)
• InChI Key： ANNAYKPHNDHMAL-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(F)C=C1)(=O)CSC1N2C(=NN=1)C=CC(C1=CC=CC=C1)=N2

Computed Properties

• Exact Mass: 393.10595949g/mol
• Monoisotopic Mass: 393.10595949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 97.5Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• pka: 13.44±0.46(Predicted)

Additional information on N-(4-fluorophenyl)methyl-2-({6-phenyl-1,2,4triazolo4,3-bpyridazin-3-yl}sulfanyl)acetamide

N-(4-fluorophenyl)methyl-2-({6-phenyl-1,2,4triazolo4,3-bpyridazin-3-yl}sulfanyl)acetamide: A Comprehensive Overview

The compound with CAS No. 891117-50-3, known as N-(4-fluorophenyl)methyl-2-({6-phenyl-1,2,4triazolo4,3-bpyridazin-3-yl}sulfanyl)acetamide, has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This molecule represents a novel class of compounds that combine sulfanyl acetamide functionalities with triazolo pyridazine heterocycles, making it a promising candidate for drug development.

Recent studies have highlighted the importance of heterocyclic compounds in modern drug design, particularly those incorporating sulfur-containing groups. The presence of a sulfanyl group in this compound contributes to its stability and bioavailability, while the triazolo pyridazine ring enhances its ability to interact with biological targets. These features make it a strong candidate for targeting various disease states, including cancer and inflammatory conditions.

One of the most notable aspects of this compound is its selective inhibitory activity against key enzymes involved in disease progression. For instance, research has demonstrated its potential as a cyclooxygenase inhibitor, which could be beneficial in treating inflammatory disorders. Additionally, its ability to modulate kinase activity suggests its utility in anticancer therapies.

The synthesis of N-(4-fluorophenyl)methyl-2-({6-phenyl-1,2,4triazolo4,3-bpyridazin-3-yl}sulfanyl)acetamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of fluorinated aromatic rings in its structure not only enhances its pharmacokinetic properties but also contributes to its selectivity when interacting with biological systems.

From an SEO perspective, this compound's name and related terms such as sulfanyl acetamide, triazolo pyridazine, and fluorinated aromatic compounds are highly relevant keywords that should be strategically incorporated into scientific literature and online resources. This ensures that researchers and industry professionals can easily discover information about this compound through search engines.

In conclusion, N-(4-fluorophenyl)methyl-2-({6-phenyl-1,2,4triazolo4,3-bpyridazin-3-yl}sulfanyl)acetamide stands out as a versatile and innovative molecule with wide-ranging applications in the pharmaceutical industry. Its unique combination of structural features and biological activities positions it as a key player in the development of next-generation therapeutics.